Cas no 1234490-83-5 (L-Alanine, N-(2'-C-methyl-6-O-methyl-P-1-naphthalenyl-5'-guanylyl)-, 2,2-dimethylpropyl ester)

• Product Name: L-Alanine, N-(2'-C-methyl-6-O-methyl-P-1-naphthalenyl-5'-guanylyl)-, 2,2-dimethylpropyl ester
• CAS No: 1234490-83-5
• MF: C₃₀H₃₉N₆O₉P
• MW: 658.639228105545
• MDL: MFCD22124897
• CID: 2624695
• PubChem ID: 46700744
• Update Time: 2025-10-31

L-Alanine, N-(2'-C-methyl-6-O-methyl-P-1-naphthalenyl-5'-guanylyl)-, 2,2-dimethylpropyl ester Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethylpropyl (2S)-2-[[[(2R,3R,4R,5R)-5-(2-amino-6-methoxypurin-9-yl)-3,4-dihydroxy-4-methyloxolan-2-yl]methoxy-naphthalen-1-yloxyphosphoryl]amino]propanoate
• INX 08189
• BMS-986094
• 62F4AD749Y
• INX-08189
• CS-0003198
• HY-13337
• N-(2'-C-Methyl-6-O-methyl-P-1-naphthalenyl-5'-guanylyl)-L-alanine 2,2-dimethylpropyl ester
• MFCD22124897
• INX-189
• 1234490-83-5
• Neopentyl ((((2R,3R,4R,5R)-5-(2-amino-6-methoxy-9H-purin-9-yl)-3,4-dihydroxy-4-methyltetrahydrofuran-2-yl)methoxy)(naphthalen-1-yloxy)phosphoryl)-L-alaninate
• 2,2-dimethylpropyl (2S)-2-[({[(2R,3R,4R,5R)-3,4-dihydroxy-5-(2-imino-6-methoxy-3,9-dihydro-2H-purin-9-yl)-4-methyloxolan-2-yl]methoxy}(naphthalen-1-yloxy)phosphoryl)amino]propanoate
• AKOS037647691
• SCHEMBL14934186
• INX-089
• BMS 986094
• BCP34230
• 2,2-dimethylpropyl (2S)-2-({[(2R,3R,4R,5R)-5-(2-amino-6-methoxypurin-9-yl)-3,4-dihydroxy-4-methyloxolan-2-yl]methoxy(naphthalen-1-yloxy)phosphoryl}amino)propanoate
• 2,2-dimethylpropyl (2S)-2-[[[(2R,3R,4R,5R)-5-(2-amino-6-methoxy-purin-9-yl)-3,4-dihydroxy-4-methyl-tetrahydrofuran-2-yl]methoxy-(1-naphthyloxy)phosphoryl]amino]propanoate
• AS-74509
• AKOS040748584
• Q27263478
• L-Alanine, N-(2'-C-methyl-6-O-methyl-P-1-naphthalenyl-5'-guanylyl)-, 2,2-dimethylpropyl ester
• UNII-62F4AD749Y
• DB11966
• CHEMBL1209734
• INX08189
• DA-61764
• DTXSID00154017
• INX-08189 2,2-DIMETHYLPROPYL ESTER

• MDL： MFCD22124897
• Inchi： 1S/C30H39N6O9P/c1-17(26(38)42-15-29(2,3)4)35-46(40,45-20-13-9-11-18-10-7-8-12-19(18)20)43-14-21-23(37)30(5,39)27(44-21)36-16-32-22-24(36)33-28(31)34-25(22)41-6/h7-13,16-17,21,23,27,37,39H,14-15H2,1-6H3,(H,35,40)(H2,31,33,34)/t17-,21+,23+,27+,30+,46?/m0/s1
• InChI Key： YFXGICNMLCGLHJ-RSKRLRQZSA-N
• SMILES： P(N[C@H](C(=O)OCC(C)(C)C)C)(=O)(OC1=CC=CC2C=CC=CC1=2)OC[C@@H]1[C@H]([C@](C)([C@H](N2C=NC3C(=NC(N)=NC2=3)OC)O1)O)O

Computed Properties

• Exact Mass: 658.25161384g/mol
• Monoisotopic Mass: 658.25161384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 46
• Rotatable Bond Count: 13
• Complexity: 1100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 202Ų

Experimental Properties

• Density: 1.47

Additional information on L-Alanine, N-(2'-C-methyl-6-O-methyl-P-1-naphthalenyl-5'-guanylyl)-, 2,2-dimethylpropyl ester

Introduction to L-Alanine, N-(2'-C-methyl-6-O-methyl-P-1-naphthalenyl-5'-guanylyl)-, 2,2-dimethylpropyl ester (CAS No: 1234490-83-5)

L-Alanine, N-(2'-C-methyl-6-O-methyl-P-1-naphthalenyl-5'-guanylyl)-, 2,2-dimethylpropyl ester is a highly specialized compound with significant implications in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1234490-83-5, belongs to a class of molecules that exhibit unique structural and functional properties. The intricate structure of this compound, featuring a combination of amino acid derivatives and complex nucleoside moieties, makes it a subject of intense interest among researchers exploring novel therapeutic agents.

The molecular structure of L-Alanine, N-(2'-C-methyl-6-O-methyl-P-1-naphthalenyl-5'-guanylyl)-, 2,2-dimethylpropyl ester is characterized by the presence of L-alanine as its core component. This essential amino acid is well-known for its role in protein synthesis and various metabolic pathways. The attachment of the N-(2'-C-methyl-6-O-methyl-P-1-naphthalenyl-5'-guanylyl) moiety introduces a highly sophisticated nucleoside derivative, which is further modified by a 2,2-dimethylpropyl ester group. This combination of structural elements endows the compound with potential biological activities that are currently under investigation.

Recent advancements in the field of medicinal chemistry have highlighted the importance of such structurally complex molecules in drug discovery. The unique scaffold of L-Alanine, N-(2'-C-methyl-6-O-methyl-P-1-naphthalenyl-5'-guanylyl)-, 2,2-dimethylpropyl ester suggests potential applications in modulating various biological targets. For instance, the guanylyl group is known to interact with guanine nucleotides, which are crucial for signal transduction pathways. This interaction could be leveraged to develop novel therapeutic strategies for diseases associated with dysregulation of these pathways.

One of the most exciting aspects of this compound is its potential role in oncology research. Emerging studies indicate that molecules with similar structural motifs may exhibit inhibitory effects on certain kinases and enzymes involved in cancer cell proliferation. The presence of the naphthalene ring system in the compound's structure suggests possible interactions with proteins that are overexpressed in tumor cells. These interactions could lead to the development of targeted therapies that selectively inhibit cancer growth while minimizing side effects on healthy cells.

In addition to its potential applications in oncology, L-Alanine, N-(2'-C-methyl-6-O-methyl-P-1-naphthalenyl-5'-guanylyl)-, 2,2-dimethylpropyl ester may also find utility in neurodegenerative disease research. The guanylyl moiety has been shown to interact with receptors and enzymes that are implicated in neuroinflammation and neuronal survival. By modulating these interactions, this compound could potentially mitigate symptoms associated with conditions such as Alzheimer's disease and Parkinson's disease. Current research is focusing on understanding the precise mechanisms through which this compound exerts its effects on neural pathways.

The synthesis and characterization of L-Alanine, N-(2'-C-methyl-6-O-methyl-P-1-naphthalenyl-5'-guanylyl)-, 2,2-dimethylpropyl ester represent a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of reaction conditions to ensure high yield and purity. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to confirm the structural integrity of the compound. These techniques provide detailed insights into the molecular structure and dynamics of the compound, which are essential for understanding its biological activity.

The pharmacokinetic properties of this compound are also under active investigation. Researchers are exploring how the structural features influence its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is crucial for optimizing drug delivery systems and ensuring therapeutic efficacy. Preliminary studies suggest that modifications to the ester group may significantly impact solubility and bioavailability, making it an important area for further research.

In conclusion, L-Alanine, N-(2'-C-methyl-6-O-methyl-P-1-naphthalenyl-5'-guanylyl)-, 2,2-dimethylpropyl ester (CAS No: 1234490-83-5) is a structurally complex molecule with promising applications in pharmaceutical research. Its unique combination of functional groups makes it a valuable tool for investigating biological pathways related to cancer and neurodegenerative diseases. Ongoing research aims to elucidate its mechanisms of action and optimize its pharmacokinetic properties for therapeutic use. As our understanding of this compound grows， so too does its potential to contribute to advancements in medicine.